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Compound of Interest

Compound Name: 2-Heptanol

Cat. No.: B047269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Heptanol, a secondary alcohol with the chemical formula C₇H₁₆O, is a colorless liquid with a

mild, slightly fruity odor.[1] It is an important chemical intermediate and solvent with applications

in various fields, including the synthesis of fragrances, flavorings, and pharmaceuticals. This

technical guide provides a comprehensive overview of the core physicochemical properties of

2-Heptanol, detailed experimental protocols for their determination, and visualizations of key

chemical transformations.

Physicochemical Properties
The key physicochemical properties of 2-Heptanol are summarized in the tables below for

easy reference and comparison.

Table 1: General and Physical Properties of 2-Heptanol
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Property Value Reference

Molecular Formula C₇H₁₆O [1]

Molecular Weight 116.20 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Mild alcohol odor [1]

Boiling Point 158-162 °C [1]

Melting Point -30.15 °C

Density 0.817 g/mL at 25 °C

Solubility in Water 3.27 g/L

Solubility in Organic Solvents Soluble in ethanol and ether [1]

Vapor Pressure 1.6 hPa at 25 °C

Vapor Density 4.0 (Air = 1) [1]

Refractive Index (n²⁰/D) 1.420 - 1.422 [1]

Flash Point 59 °C (closed cup)

Viscosity 3.955 mPa·s

Table 2: Chemical and Safety Information for 2-Heptanol
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Property Value Reference

IUPAC Name Heptan-2-ol [1]

CAS Number 543-49-7

Chirality
Chiral, exists as (R)- and (S)-

enantiomers

Reactivity

Reacts with strong oxidizing

agents and strong acids.

Flammable.

Hazard Statements

H226 (Flammable liquid and

vapor), H312 (Harmful in

contact with skin), H319

(Causes serious eye irritation)

Precautionary Statements

P210, P280,

P303+P361+P353,

P305+P351+P338

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of 2-Heptanol
are provided below. These protocols are adapted from standard laboratory procedures for

organic compounds.

Determination of Boiling Point (Microscale Method)
This method is suitable for small sample volumes.

Materials:

2-Heptanol sample

Capillary tube (sealed at one end)

Thermometer
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Small test tube

Rubber band

Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Procedure:

Attach the small test tube to the thermometer using a rubber band, ensuring the bottom of

the test tube is level with the thermometer bulb.

Add a small amount of 2-Heptanol to the test tube (approximately 0.5 mL).

Place the capillary tube, open end down, into the 2-Heptanol in the test tube.

Heat the apparatus gradually.

Observe the capillary tube. A steady stream of bubbles will emerge from the open end as the

liquid is heated.

Continue heating until the bubbling is rapid and continuous.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.

Record the temperature. For accuracy, repeat the measurement.

Determination of Density (Pycnometer Method)
A pycnometer (or density bottle) is used for precise measurement of liquid density.

Materials:

2-Heptanol sample

Pycnometer with a stopper and a capillary opening
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Analytical balance

Distilled water

Thermostat bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer and record its mass (m₁).

Fill the pycnometer with distilled water and insert the stopper. Ensure the capillary is filled

and there are no air bubbles.

Place the filled pycnometer in a thermostat bath at a constant temperature (e.g., 25 °C) until

it reaches thermal equilibrium.

Carefully wipe dry the outside of the pycnometer and weigh it. Record the mass (m₂).

Empty the pycnometer, dry it completely, and then fill it with 2-Heptanol.

Repeat steps 4 and 5 for the 2-Heptanol sample and record the mass (m₃).

Calculate the density of 2-Heptanol using the following formula: Density of 2-Heptanol =
[(m₃ - m₁) / (m₂ - m₁)] * Density of water at the measurement temperature.

Determination of Solubility in Water (Shake-Flask
Method)
This method is used to determine the concentration of a saturated solution.

Materials:

2-Heptanol sample

Distilled water
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Conical flasks with stoppers

Shaker or magnetic stirrer

Analytical technique for concentration measurement (e.g., Gas Chromatography)

Procedure:

Add an excess amount of 2-Heptanol to a known volume of distilled water in a conical flask.

Stopper the flask and place it in a shaker or on a magnetic stirrer at a constant temperature.

Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).

Allow the mixture to stand undisturbed to allow the undissolved 2-Heptanol to separate.

Carefully withdraw a sample from the aqueous phase, ensuring no undissolved droplets are

included.

Determine the concentration of 2-Heptanol in the aqueous sample using a suitable

analytical method like Gas Chromatography. This concentration represents the solubility of 2-
Heptanol in water at that temperature.

Mandatory Visualizations
Synthesis of 2-Heptanol
A common laboratory synthesis of 2-Heptanol involves the reduction of 2-heptanone. The

following diagram illustrates the workflow of this synthesis.
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Caption: Workflow for the synthesis of 2-Heptanol via reduction of 2-heptanone.

Oxidation of 2-Heptanol to 2-Heptanone
2-Heptanol, being a secondary alcohol, can be oxidized to a ketone, 2-heptanone. This is a

common transformation in organic synthesis.

2-Heptanol 2-Heptanone
Oxidation

Oxidizing Agent
(e.g., CrO3, PCC) Reduced Agent

Reduction

Click to download full resolution via product page

Caption: Oxidation of 2-Heptanol to 2-Heptanone.

Fischer Esterification of 2-Heptanol
2-Heptanol can react with a carboxylic acid in the presence of an acid catalyst to form an ester

and water. This reversible reaction is known as Fischer esterification.
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Caption: Fischer esterification of 2-Heptanol with a carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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